Cas no 4707-77-1 (4,5-dihydroxyisophthalic acid)
4,5-dihydroxyisophthalic acid structure
Product Name:4,5-dihydroxyisophthalic acid
4,5-dihydroxyisophthalic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydroxyisophthalic acid
- 4,5-dihydroxybenzene-1,3-dicarboxylic acid
- 1,3-benzenedicarboxylic acid, 4,5-dihydroxy-
- 4707-77-1
- FT-0703604
- SCHEMBL843251
- DTXSID00197025
- CHEBI:141383
- DA-42395
-
- Inchi: 1S/C8H6O6/c9-5-2-3(7(11)12)1-4(6(5)10)8(13)14/h1-2,9-10H,(H,11,12)(H,13,14)
- InChI Key: FBOCZYIJDQZQFE-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C(=O)O)=CC=1C(=O)O)O
Computed Properties
- Exact Mass: 198.01638
- Monoisotopic Mass: 198.01643791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 115.06
4,5-dihydroxyisophthalic acid Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4707-77-1 (4,5-dihydroxyisophthalic acid) Related Products
- 490-79-9(2,5-Dihydroxybenzoic acid)
- 303-38-8(2,3-Dihydroxybenzoic acid)
- 610-02-6(2,3,4-Trihydroxybenzoic acid)
- 89-56-5(5-Methylsalicylic acid)
- 69-72-7(Salicylic acid)
- 83-40-9(3-Methylsalicylic acid)
- 616-76-2(5-Formylsalicylic Acid)
- 610-92-4(DHTA)
- 636-46-4(4-Hydroxyisophthalic acid)
- 50-85-1(4-Methylsalicylic acid)
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